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Compound of Interest

Compound Name: Dorsmanin |

Cat. No.: B15290495

Technical Support Center: Dorsomorphin

Welcome to the technical support center for Dorsomorphin (also known as Compound C). This
resource provides troubleshooting guides and frequently asked questions (FAQSs) to help
researchers, scientists, and drug development professionals prevent the precipitation of
Dorsomorphin in cell culture media and ensure successful experiments.

Frequently Asked Questions (FAQSs)
Q1: What is Dorsomorphin and why are there different forms?

Dorsomorphin is a small molecule inhibitor widely used in research.[1] It is a potent, reversible,
and ATP-competitive inhibitor of AMP-activated protein kinase (AMPK).[2][3] It also inhibits
bone morphogenetic protein (BMP) type | receptors ALK2, ALK3, and ALK6, which blocks the
phosphorylation of SMAD1, SMADS5, and SMADS.[1][4][5]

Dorsomorphin is commonly available in two forms:
» Dorsomorphin (Base): The free base form of the molecule.

e Dorsomorphin Dihydrochloride: A salt form where the base molecule is combined with two
hydrochloride (HCI) molecules.

The primary difference between these forms is their solubility. The dihydrochloride salt has
significantly higher aqueous solubility, making it easier to work with in cell culture media.[6]
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Q2: Why is my Dorsomorphin precipitating in my cell culture medium?
Precipitation is a common issue and typically occurs for one of the following reasons:

e Low Agueous Solubility: The base form of Dorsomorphin has very low solubility in aqueous
solutions like cell culture media.[7]

o Improper Dissolution: The initial stock solution, typically made in DMSO, may not have been
fully dissolved. Warming and vortexing are often required.[5][8]

e "Salting Out" Effect: When a concentrated DMSO stock is added too quickly to the agueous
culture medium, the compound can fail to disperse and precipitate out of solution.

o Temperature Shock: Adding a cold or room-temperature stock solution to 37°C media, or
failing to pre-warm the media before adding the compound, can decrease its immediate
solubility and cause it to crash out.[5][9]

» High Final Concentration: The desired working concentration may exceed the solubility limit
of Dorsomorphin in the specific culture medium being used. Effective concentrations typically
range from 0.5 uM to 20 uM.[5]

Q3: What is the best solvent for making a Dorsomorphin stock solution?
The choice of solvent depends on the form of Dorsomorphin you are using:
o For Dorsomorphin (Base), the recommended solvent is DMSO.[1]

o For Dorsomorphin Dihydrochloride, you can use either water (up to 100 mM) or DMSO (up to
20 mM).

Always use high-purity, anhydrous-grade DMSO to prepare stock solutions, as moisture-
absorbing DMSO can reduce solubility.[8]

Q4: Which form of Dorsomorphin should | use?

If you have experienced precipitation issues or are starting new experiments, Dorsomorphin
Dihydrochloride is highly recommended due to its superior solubility in aqueous buffers.[6]
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However, if you only have the base form, it can be used successfully by following the detailed
protocol for solubilization and dilution outlined below.

Q5: How should | store Dorsomorphin powder and stock solutions?

o Powder: Store the lyophilized powder desiccated at -20°C.[3] In this form, it is stable for
years.[6][10]

¢ Stock Solutions: Once dissolved (typically in DMSO), prepare single-use aliquots and store
them at -20°C. Avoid repeated freeze-thaw cycles.[5] Use the solution within 3 months to
prevent loss of potency.[3][10] Aqueous stock solutions of the dihydrochloride salt should not
be stored for more than one day.[6]

Data Presentation
Comparison of Dorsomorphin Forms

The table below summarizes the key properties of the two common forms of Dorsomorphin.
Note that molecular weights may vary slightly due to hydration.

Dorsomorphin

Property Dorsomorphin (Base) . .
Dihydrochloride
Compound C
Alternate Names Compound C, BML-275[1] ] )
Dihydrochloride[6]
Chemical Formula C24H25Ns0[4] C24H25Ns0 - 2HCI
Molecular Weight ~399.5 g/mol [3] ~472.4 g/mol
CAS Number 866405-64-3[4] 1219168-18-9
o ] ) Soluble to 20 mM with gentle
Solubility in DMSO ~4 mg/mL with warming[3][10] ]
warming
o Soluble to 100 mM in water; ~1
Solubility in Water/PBS Poor / Insoluble

mg/mL in PBS (pH 7.2)[6]

Experimental Protocols
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Protocol: Preparing and Using Dorsomorphin to Avoid
Precipitation

This protocol is designed to minimize the risk of precipitation when adding Dorsomorphin to cell
culture medium.

Materials:

Dorsomorphin (base or dihydrochloride) powder

High-purity, anhydrous DMSO

Sterile microcentrifuge tubes

Cell culture medium

Sterile 0.2 um low-protein binding syringe filter

Methodology:

e Prepare a 10 mM Stock Solution:

o Gently tap the vial of Dorsomorphin powder to ensure all contents are at the bottom.[5]

o Calculate the volume of DMSO needed. For example, to make a 10 mM stock from 5 mg
of Dorsomorphin base (MW 399.5):

= Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
= Volume (L) = (0.005 g/ 399.5 g/mol ) / 0.01 mol/L =0.00125 L =1.25 mL
o Add the calculated volume of DMSO to the vial.[3][10]

o To ensure complete dissolution, warm the solution to 37°C for 3-5 minutes and vortex
thoroughly.[5][9] Visually inspect the solution against a light source to confirm that no
crystals or particulates are present.

o Prepare single-use aliquots in sterile tubes and store at -20°C.[5]
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¢ Dilute into Cell Culture Medium:

o Place the required volume of cell culture medium in a sterile container and pre-warm it to
37°C in a water bath or incubator. This step is critical.[5][9]

o Thaw an aliquot of the 10 mM Dorsomorphin stock solution at 37°C.[5]

o Add the Dorsomorphin stock to the pre-warmed medium drop-by-drop while gently swirling
or stirring the medium. Do not add the stock solution all at once.

o Ensure the final concentration of DMSO in the culture does not exceed 0.5%, as higher
concentrations can be toxic to cells.[5][9]

 Final Filtration (Recommended):

o To remove any micro-precipitates that may have formed, filter the final Dorsomorphin-
supplemented medium through a 0.2 um low-protein binding syringe filter before adding it
to your cells.[5]

Troubleshooting Guide

If you observe precipitation after following the protocol, use this guide to diagnose the issue.

Visualization: Troubleshooting Workflow
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Precipitate Observed
in Media

Which form was used?
Dorsomorphin Base or Dihydrochloride?

Dihydrochloride Base

Solution: The base form has very low

Was the stock solution aqueous solubility. Use the dihydrochloride
100% clear before use? salt if possible. If not, ensure rigorous adherence
to the warming and slow dilution protocol.

Solution: Re-make the stock solution.

Was the culture medium Ensure complete dissolution by warming
pre-warmed to 37°C? to 37°C and vortexing. Do not use

if any crystals are visible.

Solution: Always pre-warm media to 37°C

What is the final before adding Dorsomorphin stock.
concentration in media? This prevents temperature shock and
improves solubility.

Solution: The concentration may be too high.
Verify the solubility limit in your specific medium.
Consider performing a dose-response experiment
starting at a lower concentration (e.g., 0.5-2 pM).

Click to download full resolution via product page

Caption: A troubleshooting flowchart for diagnosing Dorsomorphin precipitation.

Signaling Pathway Diagrams
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Dorsomorphin is known to inhibit both the BMP and AMPK signaling pathways.

Visualization: Dorsomorphin Mechanism of Action

Dorsomorphin Inhibition of BMP and AMPK Pathways
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Metabolic Regulation

Caption: Dorsomorphin inhibits BMP receptors and AMPK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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media]. BenchChem, [2025]. [Online PDF]. Available at:
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cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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